Cas no 51321-51-8 (N-Trifluoroacetyl-N’-thioformamidohydrazine)

N-Trifluoroacetyl-N’-thioformamidohydrazine is a specialized hydrazine derivative featuring both trifluoroacetyl and thioformamido functional groups. This compound is of interest in synthetic organic chemistry due to its reactivity as a bifunctional reagent, enabling the formation of heterocyclic structures and serving as a precursor in the synthesis of pharmacologically active molecules. The trifluoroacetyl group enhances electrophilicity, while the thioformamido moiety provides nucleophilic character, facilitating diverse transformations. Its stability under controlled conditions and compatibility with selective reactions make it a valuable intermediate for advanced chemical synthesis. The compound is typically handled under inert conditions to preserve its reactivity and purity.

N-Trifluoroacetyl-N’-thioformamidohydrazine structure

51321-51-8 structure

Product Name:N-Trifluoroacetyl-N’-thioformamidohydrazine

CAS No:51321-51-8

MF:C₃H₄F₃N₃OS

MW:187.143568992615

CID:1060998

PubChem ID:12092481

Update Time:2025-05-22

N-Trifluoroacetyl-N’-thioformamidohydrazine Chemical and Physical Properties

Names and Identifiers

- N-Trifluoroacetyl-N’-thioformamidohydrazine
- [(2,2,2-trifluoroacetyl)amino]thiourea
- 1-TRIFLUOROACETYL-4-THIOSEMICARBAZIDE
- N-Trifluoroacetyl-N’
- N-Trifluoroacetyl-N'-thioforMaMidohydrazine
- N-Trifluoroacetyl-N`-thioformamidohydrazine
- 51321-51-8
- 2-(2,2,2-Trifluoroacetyl)hydrazinecarbothioamide
- DTXSID30477408
- STL490383
- AKOS003678503
- N-Trifluoroacetyl-N inverted exclamation mark -thioformamidohydrazine
- 1-(trifluoroacetyl)thiosemicarbazide
- 2-(trifluoroacetyl)hydrazinecarbothioamide
- YOKAYYZWWYJPBC-UHFFFAOYSA-N
- SCHEMBL10757374
- Inchi： 1S/C3H4F3N3OS/c4-3(5,6)1(10)8-9-2(7)11/h(H,8,10)(H3,7,9,11)
- InChI Key： YOKAYYZWWYJPBC-UHFFFAOYSA-N
- SMILES： S=C(N)NNC(C(F)(F)F)=O

Computed Properties

Exact Mass: 187.00300
Monoisotopic Mass: 187.00271742g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 99.2Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: 152-154°C
Solubility: DMF, DMSO, Ether, Ethyl Acetate, Methanol, Water
PSA: 107.27000
LogP: 1.36500

N-Trifluoroacetyl-N’-thioformamidohydrazine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Trifluoroacetyl-N’-thioformamidohydrazine Pricemore >>

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TRC	T789725-1g	N-Trifluoroacetyl-N’-thioformamidohydrazine	51321-51-8	1g	$ 150.00	2023-09-05
TRC	T789725-10g	N-Trifluoroacetyl-N’-thioformamidohydrazine	51321-51-8	10g	$ 1183.00	2023-09-05
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